Cas no 85561-97-3 (1H-1,3-benzodiazole-2,5-diamine)

1H-1,3-Benzodiazole-2,5-diamine is a heterocyclic organic compound featuring a benzodiazole core with amino substituents at the 2 and 5 positions. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its aromatic amine groups enable participation in condensation and coupling reactions, facilitating the construction of complex molecules. The compound's stability and selectivity are advantageous in the development of dyes, corrosion inhibitors, and biologically active agents. High purity grades ensure consistent performance in research and industrial applications. Its well-defined chemical properties support precise functionalization, underscoring its utility in advanced organic synthesis.

1H-1,3-benzodiazole-2,5-diamine structure

85561-97-3 structure

Product Name:1H-1,3-benzodiazole-2,5-diamine

CAS No:85561-97-3

MF:C₇H₈N₄

MW:148.16522026062

MDL:MFCD09910213

CID:708044

PubChem ID:3010969

Update Time:2025-05-28

1H-1,3-benzodiazole-2,5-diamine Chemical and Physical Properties

Names and Identifiers

- 1H-Benzimidazole-2,6-diamine
- 2,5-Diaminobenzimidazole
- 3H-benzimidazole-2,5-diamine
- 1H-1,3-benzodiazole-2,5-diamine
- 1H-Benzimidazole-2,5-diamine(9CI)
- 1H-Benzimidazole-2,5-diamine
- 1H-benzo[d]iMidazole-2,5-diaMine
- 1H-benzo[d]imidazole-2,6-diamine
- MDL： MFCD09910213
- Inchi： 1S/C7H8N4/c8-4-1-2-5-6(3-4)11-7(9)10-5/h1-3H,8H2,(H3,9,10,11)
- InChI Key： IFNLHIRHJNDMBM-UHFFFAOYSA-N
- SMILES： C1(N)NC2=CC(N)=CC=C2N=1

Computed Properties

Exact Mass: 148.075
Monoisotopic Mass: 148.075
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 149
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 80.7A^2

Experimental Properties

Density: 1.486
Boiling Point: 476.6°C at 760 mmHg
Flash Point: 273.5°C
Refractive Index: 1.865
pka: 10.80±0.10(Predicted)

1H-1,3-benzodiazole-2,5-diamine Pricemore >>

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Alichem	A061000107-1g	2,6-Diamino-1H-benzimidazole	85561-97-3	98%	1g	672.36 USD	2021-06-01
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